Cas no 732219-83-9 (N-Boc-1-(aminomethyl)propylamine)

N-Boc-1-(aminomethyl)propylamine structure
732219-83-9 structure
Product Name:N-Boc-1-(aminomethyl)propylamine
CAS No:732219-83-9
MF:C9H20N2O2
MW:188.267302513123
CID:559309
PubChem ID:14769741
Update Time:2025-04-19

N-Boc-1-(aminomethyl)propylamine Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[1-(aminomethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • 2-N-Boc-butane-1,2-diamine
    • tert-Butyl (1-aminobutan-2-yl)carbamate
    • tert-butyl N-(1-aminobutan-2-yl)carbamate
    • CHEMBL4558570
    • BKA32589
    • AKOS012968937
    • SB44960
    • C78426
    • N-Boc-[1-(aminomethyl)propyl]amine
    • FT-0706902
    • 732219-83-9
    • SCHEMBL858081
    • Carbamic acid, [1-(aminomethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • EN300-72847
    • tert-Butyl(1-aminobutan-2-yl)carbamate
    • SB44962
    • Carbamic acid,[1-(aminomethyl)propyl]-,1,1-dimethylethyl ester(9ci)
    • N-Boc-1-(aminomethyl)propylamine
    • Inchi: 1S/C9H20N2O2/c1-5-7(6-10)11-8(12)13-9(2,3)4/h7H,5-6,10H2,1-4H3,(H,11,12)
    • InChI Key: KGJCYTMWAXWVOM-UHFFFAOYSA-N
    • SMILES: O(C(NC(CN)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 188.152477885g/mol
  • Monoisotopic Mass: 188.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.4Ų

N-Boc-1-(aminomethyl)propylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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